Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C13H18N2O3 B8516111 Ethyl 4-((4-aminobenzyl)amino)-4-oxobutanoate

Ethyl 4-((4-aminobenzyl)amino)-4-oxobutanoate

Cat. No. B8516111
M. Wt: 250.29 g/mol
InChI Key: KNVNQHQUAQCYBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07423159B2

Procedure details

A mixture of ethyl 4-[(4-nitrobenzyl)amino]-4-oxobutanoate (10 g), 10% palladium carbon (1 g) and ethanol (300 ml) was stirred under a hydrogen atmosphere at room temperature for 14 hrs. Palladium carbon was removed from the reaction mixture by filtration, and the filtrate was concentrated. Recrystallization of the residue from ethyl acetate-hexane gave ethyl 4-[(4-aminobenzyl)amino]-4-oxobutanoate (3.6 g, 40%) as colorless prism crystals. melting point: 62-64° C.
Name
ethyl 4-[(4-nitrobenzyl)amino]-4-oxobutanoate
Quantity
10 g
Type
reactant
Reaction Step One
Name
palladium carbon
Quantity
1 g
Type
catalyst
Reaction Step One
Name
ethanol
Quantity
300 mL
Type
solvent
Reaction Step One
Name
ethyl 4-[(4-aminobenzyl)amino]-4-oxobutanoate
Yield
40%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:20]=[CH:19][C:7]([CH2:8][NH:9][C:10](=[O:18])[CH2:11][CH2:12][C:13]([O:15][CH2:16][CH3:17])=[O:14])=[CH:6][CH:5]=1)([O-])=O>[C].[Pd].C(O)C>[NH2:1][C:4]1[CH:20]=[CH:19][C:7]([CH2:8][NH:9][C:10](=[O:18])[CH2:11][CH2:12][C:13]([O:15][CH2:16][CH3:17])=[O:14])=[CH:6][CH:5]=1 |f:1.2|

Inputs

Step One
Name
ethyl 4-[(4-nitrobenzyl)amino]-4-oxobutanoate
Quantity
10 g
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=C(CNC(CCC(=O)OCC)=O)C=C1
Name
palladium carbon
Quantity
1 g
Type
catalyst
Smiles
[C].[Pd]
Name
ethanol
Quantity
300 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred under a hydrogen atmosphere at room temperature for 14 hrs
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Palladium carbon was removed from the reaction mixture by filtration
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
Recrystallization of the residue from ethyl acetate-hexane

Outcomes

Product
Details
Reaction Time
 14 h
Name
ethyl 4-[(4-aminobenzyl)amino]-4-oxobutanoate
Type
product
Smiles
NC1=CC=C(CNC(CCC(=O)OCC)=O)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 3.6 g
YIELD: PERCENTYIELD 40%
YIELD: CALCULATEDPERCENTYIELD 40.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.